1-(2,5-Dimethoxyphenyl)-3-(4-((6-methoxy-2-methylpyrimidin-4-yl)amino)phenyl)urea

• IUPAC Name: 1-(2,5-dimethoxyphenyl)-3-[4-[(6-methoxy-2-methylpyrimidin-4-yl)amino]phenyl]urea
• InChI: InChI=1S/C21H23N5O4/c1-13-22-19(12-20(23-13)30-4)24-14-5-7-15(8-6-14)25-21(27)26-17-11-16(28-2)9-10-18(17)29-3/h5-12H,1-4H3,(H,22,23,24)(H2,25,26,27)
• InChI Key: NWYWNOFPPWPJPV-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC(=N1)OC)NC2=CC=C(C=C2)NC(=O)NC3=C(C=CC(=C3)OC)OC
• Molecular Formula: C21H23N5O4
• Molecular Weight: 409.4 g/mol

Description

1-(2,5-Dimethoxyphenyl)-3-(4-((6-methoxy-2-methylpyrimidin-4-yl)amino)phenyl)urea is a useful research compound. Its molecular formula is C21H23N5O4 and its molecular weight is 409.446. The purity is usually 95%.
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Scientific Research Applications

Structural Analysis and Synthesis

Studies on related compounds, such as pyrimidine derivatives, focus on their structural analysis and synthesis. For instance, the synthesis and characterization of novel imidazole ureas and carboxamides containing dioxaphospholanes have been explored for their potential applications in medicinal chemistry and materials science. These studies often involve detailed structural analysis using techniques like X-ray crystallography to understand the molecular configuration and its implications on the compound's properties and reactivity (Rani, Praveena, Spoorthy, & Ravindranath, 2014).

Anticancer and Antimicrobial Activities

Compounds structurally similar to "1-(2,5-Dimethoxyphenyl)-3-(4-((6-methoxy-2-methylpyrimidin-4-yl)amino)phenyl)urea" have been evaluated for their anticancer and antimicrobial activities. For example, the synthesis and biological evaluation of a new series of 1-aryl-3-[4-(pyridin-2-ylmethoxy)phenyl]urea derivatives as new anticancer agents have shown significant antiproliferative effects on various cancer cell lines (Feng et al., 2020). Additionally, the antimicrobial and cytotoxic activities of new pyridine derivatives have been explored, providing insights into their potential use in developing new therapeutic agents (Anwer, Sayed, Hassanan, & Azab, 2018).

Molecular Interactions and Mechanisms

Research on pyrimidine and urea derivatives often delves into their molecular interactions and mechanisms of action. For instance, the study of electron transfer across multiple hydrogen bonds in ureapyrimidinone-substituted vinyl ruthenium and osmium complexes provides valuable insights into the electron transfer properties of such compounds, which can have implications in the design of molecular electronics and sensors (Pichlmaier et al., 2009).